Cas no 532953-76-7 (N-(4-chlorophenyl)-2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

• Product Name: N-(4-chlorophenyl)-2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• CAS No: 532953-76-7
• Molecular Formula: C₁₂H₁₁ClN₄O₂S₂
• Molecular Weight: 342.824338197708
• CID: 6308591
• PubChem ID: 897459

N-(4-chlorophenyl)-2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylacetamide
• N-(4-CHLOROPHENYL)-2-[(5-ACETAMIDO-1,3,4-THIADIAZOL-2-YL)SULFANYL]ACETAMIDE
• AKOS005501056
• AKOS000655671
• 532953-76-7
• F1838-1791
• 2-((5-acetamido-1,3,4-thiadiazol-2-yl)thio)-N-(4-chlorophenyl)acetamide
• 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-chlorophenyl)acetamide

• InChIKey： WXXLJSNJYGZFEL-UHFFFAOYSA-N
• Inchi： 1S/C12H11ClN4O2S2/c1-7(18)14-11-16-17-12(21-11)20-6-10(19)15-9-4-2-8(13)3-5-9/h2-5H,6H2,1H3,(H,15,19)(H,14,16,18)
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NN=C(NC(C)=O)S1)=O

Computed Properties

• Exact Mass: 342.0011956g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 342.0011956g/mol
• Heavy Atom Count: 21
• Complexity: 380
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides